Cas no 2060052-28-8 (methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate)

• Product Name: methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate
• CAS No: 2060052-28-8
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• MDL: MFCD30499509
• CID: 5222368
• PubChem ID: 137703334
• Update Time: 2025-10-19

methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxylic acid, tetrahydro-3-(2-thiazolyl)-, methyl ester
• methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate

• MDL： MFCD30499509
• Inchi： 1S/C10H13NO3S/c1-13-9(12)10(3-2-5-14-7-10)8-11-4-6-15-8/h4,6H,2-3,5,7H2,1H3
• InChI Key： KTYGXPZDQNZBBZ-UHFFFAOYSA-N
• SMILES： C1OCCCC1(C1=NC=CS1)C(OC)=O

Additional information on methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate

Methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate (CAS No. 2060052-28-8): A Comprehensive Overview

Methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate, identified by its CAS number 2060052-28-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines an oxane ring with a thiazole moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the development of various therapeutic agents.

The structural composition of Methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate is characterized by a carboxylate ester group at the third position of the oxane ring, which is further substituted with a 1,3-thiazole ring at the second position. This arrangement creates a molecule with potential bioactivity and reactivity that has garnered interest from researchers in medicinal chemistry and drug discovery.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds due to their diverse pharmacological profiles. The thiazole scaffold, in particular, is well-documented for its role in various biological processes and its incorporation into pharmacophores has been associated with significant therapeutic effects. Methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate leverages these properties, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The oxane ring, known for its stability and flexibility, can serve as a privileged scaffold in drug design. When combined with the thiazole moiety, which is known for its antimicrobial and anti-inflammatory properties, Methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate emerges as a multifaceted compound with broad therapeutic implications.

Recent studies have highlighted the importance of heterocyclic compounds in addressing emerging challenges in medicine. Researchers have been exploring novel derivatives to enhance efficacy and reduce side effects. Methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate fits into this paradigm by offering a unique structural motif that can be modified to target specific biological pathways.

The compound's reactivity also makes it an attractive building block for synthetic chemists. The carboxylate ester group can undergo various transformations, including hydrolysis, transesterification, and condensation reactions, allowing for the creation of more complex molecules. This versatility is particularly valuable in drug development pipelines where intermediates often require multiple synthetic steps to reach the final active pharmaceutical ingredient (API).

Furthermore, the incorporation of thiazole into pharmaceutical candidates has been linked to improved pharmacokinetic properties. Thiazole derivatives are known to exhibit good solubility and metabolic stability, which are critical factors for drug absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) profiles. Methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate inherits these beneficial characteristics, potentially enhancing its suitability for clinical applications.

Current research trends indicate that there is significant interest in developing small-molecule inhibitors targeting enzymes involved in inflammatory and infectious diseases. The structural features of Methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate suggest that it could be modified to interact with key enzymatic sites responsible for disease pathogenesis. For instance, derivatives of this compound could be designed to inhibit cyclooxygenases (COX), lipoxygenases (LOX), or other relevant enzymes.

The potential applications of Methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate extend beyond traditional therapeutic areas. Its unique chemical properties make it a candidate for use in agrochemicals and materials science as well. For example, derivatives could be explored as antimicrobial agents or as components in advanced polymers due to their ability to form stable complexes with other molecules.

In conclusion, Methyl 3-(1,3-thiazol-2-yl)oxane-3-carboxylate (CAS No. 2060052-28-8) represents a promising compound with diverse applications in pharmaceuticals and beyond. Its structural features combine stability with reactivity, making it an ideal candidate for further synthetic modifications and biological evaluations. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play a significant role in the development of next-generation drugs and materials.